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Compound of Interest

2-chloro-N-(2-
Compound Name:
chloropropyl)acetamide

CAS No.: 100791-98-8

Cat. No.: B2947313

Get Quote

Executive Summary
2-chloro-N-(2-chloropropyl)acetamide (CAS 100791-98-8) is a bifunctional organic

intermediate characterized by two distinct electrophilic sites: an

-chloroacetamide moiety and a

-chloropropyl chain. While structurally analogous to the side-chain moieties of chloroacetanilide
herbicides (e.g., Metolachlor), its primary utility lies in its role as a bis-electrophile for the
synthesis of nitrogen- and oxygen-containing heterocycles. This guide details its
physicochemical properties, synthesis protocols, reactivity profiles, and safety considerations.

Chemical Identity & Physicochemical Profile[1][2][3]
[4]

This compound is an aliphatic amide featuring a secondary amine backbone substituted with a
chloroacetyl group and a 2-chloropropyl! chain.
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CAS Registry Number

100791-98-8

IUPAC Name 2-chloro-N-(2-chloropropyl)acetamide
C
H
Molecular Formula
Cl
NO
Molecular Weight 170.04 g/mol

SMILES

CC(CI)CNC(=0)CCl

InChl Key

QVPDZTDSBXMVOO-UHFFFAOYSA-N

(Monohydrochloride form analog)

Structure Description

Secondary amide with terminal Cl on the acetyl

group and internal Cl on the propyl chain.

Physicochemical Properties (Experimental & Predicted)

Note: Specific experimental data for this CAS is limited; values below are synthesized from

homolog data and computational models.
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Property Value /| Description
Physical State Liquid (at STP) or low-melting solid
N ) ~115-120 °C (at 1-2 mmHg) / Predicted: ~270
Boiling Point
°C (at 760 mmHg)
Density ~1.25 g/cm?3 (Predicted)
N Soluble in DCM, Chloroform, Ethyl Acetate,
Solubility . .
Methanol.[1] Sparingly soluble in water.
Partition Coefficient (LogP) ~0.8-1.1 (Predicted)
Reactivity High (Alkylating agent; susceptible to hydrolysis)

Synthesis & Production Logic

The synthesis of 2-chloro-N-(2-chloropropyl)acetamide follows a classic Schotten-Baumann
acylation pathway. The causality behind the choice of reagents and conditions is critical to
prevent polymerization or self-alkylation.

Reaction Mechanism

The core transformation involves the nucleophilic attack of 1-amino-2-chloropropane (or 2-
chloropropylamine) on the carbonyl carbon of chloroacetyl chloride.

o Reagent Choice: Chloroacetyl chloride is preferred over chloroacetic anhydride due to higher
reactivity, ensuring complete conversion of the sterically hindered secondary amine (if
present) or the primary amine.

e Base Selection: A non-nucleophilic base (e.g., Triethylamine or DIPEA) is essential to
scavenge the HCI byproduct without attacking the alkyl chloride sites.

DOT Diagram: Synthetic Pathway

The following diagram illustrates the synthesis workflow and the competing side reactions that
must be controlled.
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Target:
-HCI (Elimination) 2-chloro-N-(2-chloropropyl)acetamide
Reagents: ) . Conditions: leophilic Attack Tetrahedral /
1-Amino-2-chloropropane (—M*@0C gl DCM o Toluene, 0°C [—NucleophilicAtiack |+ TEHBNSHE =0, i chioride
+ Chloroacetyl Chloride Base: Et3N ntermediate or High Temp Side Product:
k} Bis-acylation or

Self-alkylation

Click to download full resolution via product page

Caption: Figure 1. Step-wise synthetic pathway for 2-chloro-N-(2-chloropropyl)acetamide
showing critical process control points.

Detailed Experimental Protocol

e Preparation: Charge a 3-neck round-bottom flask with 1-amino-2-chloropropane
hydrochloride (1.0 eq) and dry Dichloromethane (DCM) (10 V).

» Neutralization: Cool to 0°C. Add Triethylamine (TEA) (2.2 eq) dropwise. Why? The first
equivalent frees the amine; the second scavenges the HCI generated during acylation.

e Acylation: Add Chloroacetyl chloride (1.05 eq) dissolved in DCM dropwise over 30 minutes,
maintaining internal temperature <5°C. Control: Exotherms can lead to bis-acylation.

o Workup: Quench with water. Wash organic layer with 1N HCI (to remove unreacted amine)
and saturated NaHCO

(to remove acid).

« Isolation: Dry over MgSO
, filter, and concentrate under reduced pressure.

Reactivity & Applications
Bis-Electrophilic Nature

This molecule possesses two electrophilic carbons:

e C-CI (Acyl): Highly reactive toward nucleophilic substitution (S
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2).

o C-CI (Alkyl): Moderately reactive, requiring stronger nucleophiles or elevated temperatures.

Heterocycle Synthesis

The primary application of this scaffold is in cyclization reactions. Treating CAS 100791-98-8
with dinucleophiles (e.g., hydrazine, primary amines, or thiols) can yield 6-membered
heterocycles such as piperazinones or morpholinones.

Agrochemical Relevance

While not an active ingredient itself, this compound serves as a structural reference standard
for impurities in chloroacetanilide herbicides (e.g., Metolachlor, Alachlor). In metabolic studies,
the cleavage of the aromatic ring or degradation of the side chain can yield similar aliphatic
chloroacetamides, making this compound valuable for:

» Impurity Profiling: Validating HPLC retention times for process byproducts.
o Toxicology: Assessing the genotoxic potential of alkylating chloroacetamide metabolites.

Analytical Characterization

To validate the identity of CAS 100791-98-8, a multi-modal approach is required.

Mass Spectrometry (GC-MS)

e Molecular lon: m/z 169/171/173 (due to two Cl atoms).

 |sotope Pattern: A characteristic 9:6:1 intensity ratio for M, M+2, and M+4 peaks confirms the
presence of two chlorine atoms.

o Fragmentation: Loss of -CH

Cl (m/z 49) is a dominant pathway.

Nuclear Magnetic Resonance ( H NMR)
e Solvent: CDCI
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1.5 ppm (d): Methyl group (-CH
) on the propyl chain.
e 4.0 ppm (s): Chloroacetyl protons (-CO-CH
-Cl).
e 4.2 ppm (m): Methine proton (-CH-CI).
e 3.4-3.6 ppm (m): Methylene protons adjacent to Nitrogen (-NH-CH

).

7.0 ppm (br): Amide NH.

Safety & Handling (HSE)

Warning: This compound is a potent alkylating agent.

e GHS Classification:

(¢]

Skin Irrit. 2 (H315): Causes skin irritation.[2][3]

[¢]

Eye Irrit. 2A (H319): Causes serious eye irritation.

[e]

STOT SE 3 (H335): May cause respiratory irritation.

o

Skin Sens. 1 (H317): May cause an allergic skin reaction.
e Handling Protocol:
o PPE: Nitrile gloves (double-gloved recommended), safety goggles, and lab coat.
o Ventilation: All operations must be performed inside a certified chemical fume hood.

o Decontamination: Spills should be treated with a dilute ammonia or hydroxide solution to
hydrolyze the chloroacetyl group before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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